Cas no 946278-99-5 (1-(2-chlorophenyl)methyl-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: 1-(2-chlorophenyl)methyl-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 946278-99-5
• MF: C₂₀H₁₇ClN₂O₃
• MW: 368.813584089279
• CID: 5505080
• Update Time: 2025-05-26

1-(2-chlorophenyl)methyl-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(2-chlorophenyl)methyl]-N-(4-methoxyphenyl)-6-oxopyridine-3-carboxamide
• 1-(2-chlorophenyl)methyl-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H17ClN2O3/c1-26-17-9-7-16(8-10-17)22-20(25)15-6-11-19(24)23(13-15)12-14-4-2-3-5-18(14)21/h2-11,13H,12H2,1H3,(H,22,25)
• InChI Key： NRCMIZJGQHMCRL-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC=C2Cl)C(=O)C=CC=1C(NC1=CC=C(OC)C=C1)=O

Additional information on 1-(2-chlorophenyl)methyl-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

Comprehensive Overview of 1-(2-chlorophenyl)methyl-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 946278-99-5)

The compound 1-(2-chlorophenyl)methyl-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide, identified by its CAS No. 946278-99-5, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This pyridine derivative features a unique structural framework, combining a chlorophenyl group with a methoxyphenyl carboxamide moiety. Its molecular design makes it a subject of interest for researchers exploring enzyme inhibition, receptor modulation, and drug discovery.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. The structural attributes of 1-(2-chlorophenyl)methyl-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide align with these trends, as its heterocyclic core and substituent groups offer potential interactions with biological targets. Researchers frequently investigate its pharmacokinetic properties, including absorption, distribution, and metabolic stability, to evaluate its suitability for therapeutic applications.

The synthesis of CAS No. 946278-99-5 involves multi-step organic reactions, often leveraging cross-coupling and amide bond formation techniques. Its chlorophenyl and methoxyphenyl groups contribute to its lipophilicity, a critical factor in drug design for optimizing cell membrane permeability. This property is particularly relevant in the development of CNS-targeting agents, where blood-brain barrier penetration is a key challenge.

From a mechanistic perspective, this compound has been studied for its potential role in modulating signaling pathways associated with inflammatory responses and cell proliferation. Its dihydropyridine scaffold is analogous to other clinically relevant molecules, sparking interest in its structure-activity relationships (SAR). Researchers often compare its binding affinity with related compounds to identify lead optimization strategies.

The growing emphasis on sustainable chemistry has also influenced the study of 1-(2-chlorophenyl)methyl-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide. Innovations in green synthesis methods, such as catalytic reduction and solvent-free reactions, are being explored to produce this compound with reduced environmental impact. This aligns with broader industry trends toward eco-friendly pharmaceutical manufacturing.

In the context of computational chemistry, CAS No. 946278-99-5 has been modeled using molecular docking and quantitative structure-activity relationship (QSAR) analyses. These tools help predict its interactions with biological targets and optimize its therapeutic index. The integration of AI-driven drug discovery platforms has further accelerated research into this compound, enabling high-throughput screening of its potential applications.

For researchers and industry professionals, understanding the stability and degradation pathways of 1-(2-chlorophenyl)methyl-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide is essential. Studies on its photostability, hydrolytic degradation, and thermal stability provide insights into its formulation development and storage conditions. These factors are critical for ensuring its efficacy in potential drug products.

The compound’s relevance extends to academic research, where it serves as a chemical probe to investigate biological mechanisms. Its modular structure allows for derivatization, making it a versatile building block in medicinal chemistry. Collaborative efforts between academia and industry continue to explore its potential in addressing unmet medical needs, particularly in chronic diseases and age-related disorders.

In summary, 1-(2-chlorophenyl)methyl-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 946278-99-5) represents a promising candidate for further investigation in drug development and biochemical research. Its unique chemical properties, combined with evolving synthetic methodologies and computational tools, position it at the forefront of modern pharmaceutical innovation.